N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

Specification

• CAS No.: 921793-24-0
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.461
• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzamide
• Standard InChI: InChI=1S/C22H26N2O3/c1-15(2)13-24-18-12-17(23-20(25)16-8-6-5-7-9-16)10-11-19(18)27-14-22(3,4)21(24)26/h5-12,15H,13-14H2,1-4H3,(H,23,25)
• Standard InChI Key: QBSWKJBQJGCNQI-UHFFFAOYSA-N
• SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3)OCC(C1=O)(C)C

Introduction

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-7-yl)benzamide is a complex organic compound that belongs to the class of benzamide derivatives. It features a unique bicyclic structure incorporating a benzo[b]oxazepine moiety, which contributes to its stability and potential biological activity. The presence of isobutyl and dimethyl substituents adds to its structural complexity and potential applications in scientific research.

Synthesis

The synthesis of N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-7-yl)benzamide typically involves multi-step organic reactions. While specific synthetic routes for this exact compound are not widely documented, similar compounds are synthesized using methods that require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.

Characterization Techniques

Characterization of such compounds often employs techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm their structure. These methods provide detailed information about the molecular structure and purity of the compound.

Comparison with Similar Compounds

Similar compounds in the benzo[b]oxazepine class have shown potential in various biological applications. For example, compounds with related structures have been explored for their anticancer, anti-inflammatory, and other pharmacological activities. The presence of a benzamide group in the compound of interest may contribute to its potential biological activity, similar to other benzamide derivatives.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Weight (g/mol)	Potential Biological Activity
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-7-yl)-1-phenylmethanesulfonamide	Not specified	Potential biological activity due to complex structure
N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-7-yl)-3,3-dimethylbutanamide	360.5	Potential biological activity due to benzo[b]oxazepine core
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]oxazepin-8-yl)-3,4-dimethylbenzamide	366.5	Potential biological activity due to benzamide group